Cas no 1807415-72-0 (3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid)

• Product Name: 3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid
• CAS No: 1807415-72-0
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• CID: 5005110
• Update Time: 2025-10-29

3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid

• Inchi： 1S/C13H13BrO3/c1-8-5-10(3-4-12(16)17)7-11(6-8)13(14)9(2)15/h3-7,13H,1-2H3,(H,16,17)/b4-3+
• InChI Key： COLISKHEAVPWDD-ONEGZZNKSA-N
• SMILES： BrC(C(C)=O)C1C=C(/C=C/C(=O)O)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4

Additional information on 3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid

Introduction to 3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid (CAS No. 1807415-72-0)

3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807415-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cinnamic acid derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural uniqueness of 3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid lies in its functionalized side chain, incorporating both a bromo group and a methyl group at strategic positions, which enhances its reactivity and utility in synthetic chemistry.

The significance of this compound can be better understood by examining its structural components. The presence of a bromo group at the 1-position of the propyl side chain introduces electrophilic characteristics, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the synthesis of biologically active molecules. Additionally, the methyl group at the 5-position of the cinnamic acid core contributes to steric and electronic modulation, influencing the compound's interactions with biological targets.

In recent years, there has been a surge in research focusing on cinnamic acid derivatives due to their demonstrated pharmacological properties. Studies have highlighted their roles as intermediates in the development of anti-inflammatory, antioxidant, and antimicrobial agents. The specific modification introduced in 3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid not only enhances its synthetic utility but also opens new avenues for exploring its pharmacological potential. For instance, modifications at the side chain can fine-tune physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of 3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid is its application in medicinal chemistry as a building block for more complex drug candidates. Researchers have leveraged its reactive sites to develop novel molecules with improved efficacy and reduced side effects. The bromo-substituted propyl side chain serves as an excellent handle for further functionalization, allowing chemists to introduce additional moieties that can enhance binding affinity to biological receptors. This flexibility makes it a cornerstone in the synthesis of small molecule drugs targeting various diseases.

The chemical properties of 3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid also make it a valuable tool in materials science and industrial applications. Its ability to participate in diverse organic transformations underscores its versatility as a chemical intermediate. For example, it can be used in polymer chemistry to create functionalized polymers with tailored properties. These polymers may find applications in coatings, adhesives, or even biodegradable materials, showcasing the broad utility of this compound beyond pharmaceuticals.

Recent advancements in synthetic methodologies have further expanded the potential applications of 3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes for this compound. These innovations not only reduce costs but also improve yields, making it more accessible for industrial-scale applications. Moreover, green chemistry principles have been integrated into its synthesis, minimizing waste and hazardous byproducts, thereby aligning with global sustainability goals.

The pharmacological profile of derivatives derived from 3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid has been extensively studied in preclinical models. Preliminary results suggest that these compounds exhibit promising activities against various pathological conditions. For instance, some derivatives have shown inhibitory effects on enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Such findings are particularly relevant given the high prevalence of inflammatory diseases worldwide.

Furthermore, the structural features of 3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid contribute to its potential as an anti-cancer agent. Studies indicate that cinnamic acid derivatives can modulate signaling pathways associated with tumor growth and metastasis. The bromo group enhances interactions with target proteins, potentially leading to more potent inhibitory effects. Ongoing research aims to identify optimal analogs that can be translated into clinical trials for treating cancerous conditions.

The role of computational chemistry in understanding the behavior of 3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide critical insights into binding affinities, enzyme kinetics, and metabolic pathways, guiding experimental design and optimizing drug candidates for better performance.

In conclusion,3-(1-Bromo-2-oxopropyl)-5-methylcinnamic acid (CAS No. 1807415-72-0) represents a significant advancement in synthetic organic chemistry with far-reaching implications for pharmaceutical development and material science. Its unique structural features make it a versatile intermediate for constructing complex molecules with therapeutic potential. As research continues to uncover new applications and refine synthetic methodologies，this compound is poised to play an increasingly important role in addressing global health challenges.